![molecular formula C13H12ClN3O4 B5561793 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 3-chlorobenzoate CAS No. 102274-41-9](/img/structure/B5561793.png)
2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 3-chlorobenzoate
Overview
Description
2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 3-chlorobenzoate, also known as MNIBEC, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. MNIBEC is a derivative of imidazole, which is a heterocyclic organic compound that contains nitrogen. Imidazole and its derivatives have been found to possess a wide range of biological activities, including antimicrobial, antifungal, antiviral, anti-inflammatory, and anticancer properties.
Scientific Research Applications
Antibacterial and Antifungal Agents
2-(2-Methyl-5-Nitro-1H-Imidazol-1-yl)ethyl 3-chlorobenzoate and its derivatives have been explored for their potential as antibacterial and antifungal agents. A study conducted by Günay et al. (1999) on 5-nitroimidazole derivatives, a class to which this compound belongs, demonstrated effectiveness against bacteria and fungi with varying minimum inhibitory concentrations (Günay et al., 1999).
Inhibitory Activity Against β-Glucuronidase
Research focusing on the biology-oriented drug synthesis of this compound's derivatives by Salar et al. (2017) revealed that these derivatives exhibit β-glucuronidase inhibitory activity. This is significant in the context of cancer research and drug development, as β-glucuronidase plays a role in the progression of certain cancers (Salar et al., 2017).
Synthetic Chemistry and Material Science Applications
In the field of synthetic chemistry and material science, derivatives of this compound have been used in creating energetic bicyclic azolium salts. Gao et al. (2006) synthesized various bicyclic azoles demonstrating their potential in applications requiring materials with high density and stability (Gao et al., 2006).
α-Amylase Inhibitory Activity
Taha et al. (2017) synthesized a library of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl ether derivatives and evaluated them for α-amylase inhibitory activity. This is particularly relevant for the treatment of diabetes, as α-amylase plays a crucial role in carbohydrate digestion (Taha et al., 2017).
Crystallographic Studies
In crystallography, the structural characteristics of derivatives of this compound have been studied. For instance, Wu et al. (2005) analyzed the crystal structure of a related compound, highlighting its significance in understanding molecular interactions and design (Wu et al., 2005).
Safety and Hazards
properties
IUPAC Name |
2-(2-methyl-5-nitroimidazol-1-yl)ethyl 3-chlorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O4/c1-9-15-8-12(17(19)20)16(9)5-6-21-13(18)10-3-2-4-11(14)7-10/h2-4,7-8H,5-6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKNKOUDLYNXHDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(N1CCOC(=O)C2=CC(=CC=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501147856 | |
Record name | Benzoic acid, 3-chloro-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501147856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
102274-41-9 | |
Record name | Benzoic acid, 3-chloro-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=102274-41-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 3-chloro-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501147856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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